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Compound of Interest

Compound Name: 3-Methyloxetane-3-carbaldehyde

Cat. No.: B1319623

An In-depth Technical Guide to 3-Methyloxetane-
3-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical properties, synthesis, and safety
information for 3-Methyloxetane-3-carbaldehyde, a valuable building block in organic
synthesis and drug discovery.

Core Physical Properties

3-Methyloxetane-3-carbaldehyde is a colorless to light yellow liquid.[1] A summary of its key
physical and chemical properties is presented below. It is important to note the discrepancy in
reported boiling points, which may be attributed to the different pressures at which the
measurements were taken.
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Property Value Source
Molecular Formula CsHsO2 [2][3]
Molecular Weight 100.12 g/mol [2][4]
Boiling Point 118-119 °C (at atmospheric o

pressure)

63 °C (at 30 Torr)

[2]

Density (Predicted)

1.150 + 0.06 g/cm?3

[2]

Melting Point

-67 °C

[1]

CAS Number

99419-31-5

[3]

Synthesis of 3-Methyloxetane-3-carbaldehyde

While a detailed, step-by-step protocol for the synthesis of 3-Methyloxetane-3-carbaldehyde

Is not readily available in the public domain, a general synthetic approach involves the

oxidation of the corresponding alcohol, 3-hydroxymethyl-3-methyloxetane. A plausible

synthesis workflow is outlined below.
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Synthesis Workflow for 3-Methyloxetane-3-carbaldehyde

Starting Materials

1,1,1-tris(hydroxymethyl)ethane Diethyl Carbonate

Cyclization

Intermediate Synthesis

3-Hydroxymethyl-3-methyloxetane

xidation

Final Product Synthesis

3-Methyloxetane-3-carbaldehyde

Click to download full resolution via product page

Caption: A diagram illustrating the general synthesis pathway for 3-Methyloxetane-3-
carbaldehyde.

Experimental Protocols

Detailed experimental protocols for the synthesis and physical property determination of 3-
Methyloxetane-3-carbaldehyde are not explicitly published. However, based on general
organic chemistry principles and procedures for analogous compounds, the following
representative protocols can be considered.

Example Protocol: Synthesis of a 3-Substituted Oxetane
(General Procedure)
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This protocol is a general representation of an intramolecular Williamson etherification, a
common method for synthesizing oxetanes.

Preparation of the Halohydrin: A suitable 1,3-diol is selectively functionalized to introduce a
good leaving group, such as a tosylate or a halide, at one of the hydroxyl positions. This is
typically achieved by reacting the diol with an equimolar amount of p-toluenesulfonyl chloride
or a halogenating agent in the presence of a base.

Cyclization: The resulting halohydrin or tosylate is treated with a strong base, such as
sodium hydride or potassium tert-butoxide, in an appropriate aprotic solvent like DMF or
THF. The alkoxide formed then undergoes an intramolecular nucleophilic substitution to
displace the leaving group, forming the oxetane ring.

Workup and Purification: The reaction mixture is quenched with water and the product is
extracted with an organic solvent. The organic layer is then washed, dried, and concentrated.
The crude product is purified by distillation or column chromatography to yield the pure
oxetane.

Example Protocol: Determination of Boiling Point
(Capillary Method)

This method is suitable for determining the boiling point of a small quantity of a liquid organic
compound.

Apparatus Setup: A small amount of the liquid sample (a few drops) is placed in a fusion
tube. A capillary tube, sealed at one end, is inverted and placed into the fusion tube
containing the sample. The fusion tube is then attached to a thermometer.

Heating: The thermometer and fusion tube assembly is placed in a heating block or a Thiele
tube containing a high-boiling point liquid (e.g., mineral oil). The apparatus is heated
gradually.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. The heating is continued until a steady stream of bubbles is observed.

Boiling Point Determination: The heat source is then removed, and the apparatus is allowed
to cool slowly. The boiling point is the temperature at which the liquid just begins to enter the

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

capillary tube.

Safety and Handling
GHS Hazard Classification:

e Acute Toxicity, Oral (Category 4): Harmful if swallowed.[4]

» Hazardous to the aquatic environment, long-term hazard (Category 2): Toxic to aquatic life
with long lasting effects.[4]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[4]

e P270: Do not eat, drink or smoke when using this product.[4]

e P273: Avoid release to the environment.[4]

e P301 + P317: IF SWALLOWED: Get medical help.[4]

e P330: Rinse mouth.[4]

e P391: Collect spillage.[4]

e P501: Dispose of contents/ container to an approved waste disposal plant.[4]

Storage and Handling:

Store in a cool, well-ventilated area.

Keep containers tightly closed.

It is recommended to store under an inert atmosphere and in a freezer at under -20°C.[2]

Avoid contact with skin, eyes, and clothing.

Use in a well-ventilated area and avoid inhalation of vapors.
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» Keep away from heat, sparks, and open flames.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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